potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate

• IUPAC Name: potassium;4-methyl-5,6-dihydroimidazo[1,2-c]triazole-3-carboxylate
• InChI: InChI=1S/C6H8N4O2.K/c1-9-2-3-10-5(9)4(6(11)12)7-8-10;/h2-3H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key: YJJPRRPZSTWRCP-UHFFFAOYSA-M
• Canonical SMILES: CN1CCN2C1=C(N=N2)C(=O)[O-].[K+]
• Molecular Formula: C6H7KN4O2
• Molecular Weight: 206.24 g/mol

Description

Potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate (KMTC) is an important organic compound that has been studied extensively due to its wide range of potential applications. KMTC is a derivative of imidazole, which is an important heterocyclic compound that is found in many natural products and is used in a number of synthetic organic reactions. KMTC has been studied for its potential use in pharmaceuticals, pesticides, and as a catalyst in organic synthesis.

Scientific Research Applications

Potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate has been studied extensively for its potential use in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent for the synthesis of organic compounds, and as a ligand for the coordination of metal ions. potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate has also been used in the synthesis of drugs, pesticides, and other organic compounds.

Mechanism of Action

Potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate has been found to act as an enzyme inhibitor and as a chelator of metal ions. It has been shown to inhibit the activity of enzymes such as proteases, phosphatases, and kinases. potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate has also been found to chelate metal ions such as calcium, magnesium, and iron.
Biochemical and Physiological Effects
potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate has been found to have a number of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer activity. potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate has also been found to have a protective effect against oxidative stress and to increase the activity of enzymes involved in cell metabolism.

Advantages and Limitations for Lab Experiments

Potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate has a number of advantages and limitations for laboratory experiments. It is relatively inexpensive and easy to synthesize, making it a cost-effective reagent for organic synthesis. However, it is also highly toxic and can be dangerous if not handled properly.

Future Directions

In the future, potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate may be used in the development of new drugs and pesticides. It may also be used in the development of new catalysts for organic synthesis. Additionally, potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate may be used in the development of new methods for the detection and analysis of metal ions. Finally, potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate may be used to study the interaction of metal ions with proteins and other biomolecules.

Synthesis Methods

Potassium 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate can be synthesized by a variety of methods, including the use of alkyl halides, aldehydes, and ketones. The most commonly used method is the reaction of an aldehyde or ketone with an alkyl halide in the presence of a base such as potassium carbonate. This reaction produces a product that is a mixture of two isomers, the 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylate and the 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carboxylic acid.